Cas no 1040074-58-5 (1,1,3-trioxo-2-[(oxolan-2-yl)methyl]-2,3-dihydro-1λ?,2-benzothiazole-6-carboxylic acid)

• Product Name: 1,1,3-trioxo-2-[(oxolan-2-yl)methyl]-2,3-dihydro-1λ?,2-benzothiazole-6-carboxylic acid
• CAS No: 1040074-58-5
• MF: C₁₃H₁₃NO₆S
• MW: 311.31042265892
• CID: 4569217
• Update Time: 2025-10-18

1,1,3-trioxo-2-[(oxolan-2-yl)methyl]-2,3-dihydro-1λ?,2-benzothiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,1,3-Trioxo-2-(oxolan-2-ylmethyl)-2,3-dihydro-1,2-benzothiazole-6-carboxylic Acid
• 1,2-Benzisothiazole-6-carboxylic acid, 2,3-dihydro-3-oxo-2-[(tetrahydro-2-furanyl)methyl]-, 1,1-dioxide
• 1,1,3-trioxo-2-[(oxolan-2-yl)methyl]-2,3-dihydro-1λ?,2-benzothiazole-6-carboxylic acid

• Inchi： 1S/C13H13NO6S/c15-12-10-4-3-8(13(16)17)6-11(10)21(18,19)14(12)7-9-2-1-5-20-9/h3-4,6,9H,1-2,5,7H2,(H,16,17)
• InChI Key： XVBZSMNBPKYVMI-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C=CC(C(O)=O)=C2)C(=O)N1CC1CCCO1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 159-161 °C
• Boiling Point: 577.5±56.0 °C at 760 mmHg
• Flash Point: 303.1±31.8 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

1,1,3-trioxo-2-[(oxolan-2-yl)methyl]-2,3-dihydro-1λ?,2-benzothiazole-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1,1,3-trioxo-2-[(oxolan-2-yl)methyl]-2,3-dihydro-1λ?,2-benzothiazole-6-carboxylic acid

Introduction to 1,1,3-trioxo-2-[(oxolan-2-yl)methyl]-2,3-dihydro-1λ?,2-benzothiazole-6-carboxylic acid (CAS No. 1040074-58-5) and Its Emerging Applications in Chemical Biology

The compound 1,1,3-trioxo-2-[(oxolan-2-yl)methyl]-2,3-dihydro-1λ?,2-benzothiazole-6-carboxylic acid, identified by the CAS number 1040074-58-5, represents a fascinating molecule with a rich structural framework that has garnered significant attention in the field of chemical biology. This heterocyclic compound features a benzothiazole core appended with a β-ketoester moiety, making it a versatile scaffold for medicinal chemistry and drug discovery initiatives.

The structural motif of 1,1,3-trioxo-2-[(oxolan-2-yl)methyl]-2,3-dihydro-1λ?,2-benzothiazole-6-carboxylic acid is particularly noteworthy due to its potential bioactivity. The benzothiazole ring system is well-documented for its role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the β-ketoester group introduces additional reactivity, enabling diverse functionalization strategies that can be exploited to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on heterocyclic compounds as pharmacophores. The benzothiazole scaffold, in particular, has been extensively studied for its ability to modulate biological pathways by interacting with specific targets such as enzymes and receptors. The derivative 1,1,3-trioxo-2-[(oxolan-2-yl)methyl]-2,3-dihydro-1λ?,2-benzothiazole-6-carboxylic acid (CAS No. 1040074-58-5) is no exception and has been explored for its potential therapeutic efficacy in several preclinical studies.

One of the most compelling aspects of this compound is its dual functionality. The β-ketoester group can undergo various chemical transformations, including condensation reactions with nucleophiles to form new heterocycles or undergo Michael additions to further diversify the molecular structure. This flexibility makes it an attractive candidate for structure-based drug design and high-throughput screening campaigns aimed at identifying lead compounds for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1,1,3-trioxo-2-[(oxolan-2-yl)methyl]-2,3-dihydro-1λ?,2-benzothiazole-6-carboxylic acid (CAS No. 1040074-58-5) to various biological targets with high accuracy. These studies suggest that the compound may interact with enzymes involved in metabolic pathways or receptors associated with neurological disorders. Such insights have paved the way for targeted synthesis and optimization efforts to enhance its bioactivity.

The synthesis of this compound involves multiple steps that highlight the ingenuity of organic chemists in constructing complex molecular architectures. The key steps include the formation of the benzothiazole core followed by functionalization at the 6-position with a β-ketoester group. The use of chiral auxiliaries or asymmetric catalysis may be employed to ensure enantioselective synthesis if stereochemical purity is required for biological activity.

In addition to its pharmacological potential, 1,1,3-trioxo-2-[(oxolan-2-yl)methyl]-2,3-dihydro-1λ?,2-benzothiazole-6-carboxylic acid (CAS No. 1040074-58-5) has been investigated for its role as an intermediate in more complex synthetic pathways. For instance, it can serve as a precursor for derivatives that exhibit enhanced bioavailability or improved metabolic stability. Such modifications are crucial for translating promising lead compounds into viable drug candidates.

The growing interest in this compound is also driven by its potential applications in materials science and nanotechnology. The unique structural features of benzothiazole derivatives make them suitable candidates for designing functional materials with applications ranging from organic electronics to drug delivery systems. Research into novel derivatives of 1,1,3-trioxo-2-[oxolan]methyl]benzothiazolecarboxylic acid (CAS No. 1040074[58]5) continues to explore these possibilities.

From a regulatory perspective, the handling and use of 1[04][00][74]-58[5] must comply with standard laboratory practices to ensure safety and efficacy in research settings. While not classified as a hazardous material under current regulations [Note: Always verify compliance with local regulations], proper storage conditions are essential to maintain its integrity during long-term studies or industrial-scale production.

The future directions for research on this compound are promising and multifaceted. Collaborative efforts between synthetic chemists and biologists will continue to uncover new applications and optimize existing ones. As computational tools become more sophisticated and high-throughput screening technologies advance [Note: Always cite relevant patents or publications], the potential for discovering novel derivatives of [CAS No: 1040074[58]5] will only expand.